Cas no 1824253-09-9 ([2-(2-Methylpropyl)piperidin-3-yl]methanamine)

• Product Name: [2-(2-Methylpropyl)piperidin-3-yl]methanamine
• CAS No: 1824253-09-9
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6585190
• PubChem ID: 129999259
• Update Time: 2025-10-29

[2-(2-Methylpropyl)piperidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(2-methylpropyl)piperidin-3-yl]methanamine
• 1824253-09-9
• EN300-1477094
• [2-(2-Methylpropyl)piperidin-3-yl]methanamine

• Inchi： 1S/C10H22N2/c1-8(2)6-10-9(7-11)4-3-5-12-10/h8-10,12H,3-7,11H2,1-2H3
• InChI Key： GTAUYEOUMTYAHF-UHFFFAOYSA-N
• SMILES： N1CCCC(CN)C1CC(C)C

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on [2-(2-Methylpropyl)piperidin-3-yl]methanamine

Introduction to [2-(2-Methylpropyl)piperidin-3-yl]methanamine (CAS No. 1824253-09-9)

[2-(2-Methylpropyl)piperidin-3-yl]methanamine (CAS No. 1824253-09-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique piperidine scaffold and alkyl substituents, exhibits promising pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of [2-(2-Methylpropyl)piperidin-3-yl]methanamine consists of a piperidine ring with a 2-methylpropyl group attached to the 2-position and a methanamine group at the 3-position. This structural configuration imparts distinct chemical and biological properties, making it an interesting subject for detailed investigation.

Recent studies have explored the potential of [2-(2-Methylpropyl)piperidin-3-yl]methanamine in various biological contexts. One notable area of research is its interaction with neurotransmitter systems, particularly its affinity for serotonin and dopamine receptors. These interactions suggest that the compound may have applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its receptor binding properties, [2-(2-Methylpropyl)piperidin-3-yl]methanamine has been evaluated for its effects on cellular signaling pathways. Preliminary findings indicate that it can modulate key signaling molecules involved in cell proliferation and apoptosis. This property makes it a potential candidate for cancer research, where it could be used to develop new therapeutic strategies targeting aberrant signaling pathways.

The pharmacokinetic profile of [2-(2-Methylpropyl)piperidin-3-yl]methanamine has also been studied to assess its suitability for clinical use. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended therapeutic effects.

To further validate its therapeutic potential, preclinical studies have been conducted using animal models. These studies have demonstrated that [2-(2-Methylpropyl)piperidin-3-yl]methanamine can produce significant improvements in behavioral and physiological parameters associated with various diseases. For example, in rodent models of depression, administration of the compound led to reduced depressive-like behaviors and increased levels of neurotrophic factors in the brain.

The safety profile of [2-(2-Methylpropyl)piperidin-3-yl]methanamine is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in both in vitro and in vivo models. This favorable safety profile supports its continued development as a potential drug candidate.

In conclusion, [2-(2-Methylpropyl)piperidin-3-yl]methanamine (CAS No. 1824253-09-9) represents a promising compound with diverse pharmacological activities. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications, paving the way for its eventual use in clinical settings.